methyl 5-(((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[1-(4-methylphenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C22H22N4O3S/c1-13(2)19-17-11-23-26(15-7-5-14(3)6-8-15)20(17)21(25-24-19)30-12-16-9-10-18(29-16)22(27)28-4/h5-11,13H,12H2,1-4H3
• InChI Key: MSQHRMOOIALBCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=NN=C3SCC4=CC=C(O4)C(=O)OC)C(C)C
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol
• CAS No.: 1207039-93-7

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[3,4-d]pyridazine ring, the introduction of the isopropyl and p-tolyl groups, and the attachment of the thiomethyl and furan-2-carboxylate groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the pyrazolo[3,4-d]pyridazine core. The exact structure could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyrazolo[3,4-d]pyridazine ring might undergo reactions typical of aromatic systems, while the ester group could be involved in reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate ester group could affect its solubility in different solvents.

Scientific Research Applications

Synthetic Chemistry Applications

Compounds similar to "methyl 5-(((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)methyl)furan-2-carboxylate" are primarily synthesized for exploring the reactivity of cyclic oxalyl compounds, heterocyclic chemistry, and the development of novel synthetic pathways. Studies such as those conducted by Şener et al. (2002) delve into the reactions of cyclic oxalyl compounds with hydrazines or hydrazones, leading to the synthesis of various heterocyclic derivatives, showcasing the diversity of reactions and potential applications in synthesizing complex molecules (Şener et al., 2002).

Medicinal Chemistry Applications

Compounds structurally related to the specified chemical exhibit significant potential in medicinal chemistry. The synthesis and evaluation of novel derivatives aim at discovering therapeutic agents with promising biological activities. For instance, Abdelhamid et al. (2019) synthesized a series of novel functionalized thiadiazoles, thiazoles, and pyrazoline-containing moieties showing in vitro antibacterial and antifungal activities. This research indicates the potential of such compounds in developing new antimicrobial agents (Abdelhamid et al., 2019).

Mechanism of Action

The biological activity of this compound would depend on its interactions with biological targets. Based on the functional groups present, it could potentially interact with a variety of enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical, chemical, and biological properties. As with any chemical, appropriate safety precautions should be taken when handling it.